Nanowire and nanotube transistors for lab-on-a-chip applications
Lab on a Chip Pub Date: 2009-06-16 DOI: 10.1039/B905185F
Abstract
Implementation of one-dimensional
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